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Executive Summary
2-Chloro-2-(hydroxyimino)acetic acid (CAS: 14337-42-9), often encountered as its stable

ethyl ester derivative (CAS: 14337-43-0), is a critical electrophilic building block in the synthesis

of

-lactam antibiotics. It serves as the structural scaffold for the syn-alkoxyimino side chains found
in third-generation cephalosporins such as Cefuroxime and Cefotaxime.

The compound is characterized by the presence of a reactive

-chloro substituent and a hydroxyimino (oxime) functionality.[1] This unique arrangement allows
for facile nucleophilic substitution at the

-carbon, enabling the introduction of complex alkoxy groups while retaining the oxime geometry
essential for antibiotic resistance against
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-lactamases. This guide details the physicochemical profile, synthesis, and reactivity of the free
acid and its commercially dominant ethyl ester.

Chemical Identity & Structural Analysis[1][2][3]
The compound exists as geometric isomers (

and

) around the C=N double bond. The

-isomer (syn) is generally the bioactive configuration required for cephalosporin synthesis,
although the raw synthetic material is often a mixture or predominantly

due to hydrogen bonding stabilization.

Feature Description

IUPAC Name (Z)-2-Chloro-2-(hydroxyimino)acetic acid

Common Synonyms Chloroglyoxime acid; Chloro-oximino-acetic acid

CAS Number (Acid) 14337-42-9

CAS Number (Ethyl Ester) 14337-43-0 (Dominant commercial form)

Molecular Formula
(Acid) /

(Ester)

SMILES ON=C(Cl)C(=O)O

Key Functional Groups -Chloro, Oxime (Hydroxyimino), Carboxylic Acid

Physicochemical Profile
The free acid is thermally labile and prone to decarboxylation. Consequently, most

physicochemical data in the literature refers to the ethyl ester, which is a stable solid at room

temperature.

Table 1: Comparative Properties (Acid vs. Ethyl Ester)
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Property
Free Acid (CAS 14337-42-
9)

Ethyl Ester (CAS 14337-43-
0)

Molecular Weight 123.49 g/mol 151.55 g/mol

Physical State Crystalline solid (unstable)
White to off-white crystalline

powder

Melting Point 129 °C (Decomposes) 70 – 76 °C

Boiling Point 336.7 °C (Predicted) 230.5 °C (at 760 mmHg)

pKa (Acidic) 1.80 ± 0.10 (Predicted, COOH) ~7.60 (Predicted, Oxime OH)

Density 1.76 g/cm³ (Predicted) 1.36 g/cm³

Solubility Soluble in water, MeOH, EtOH
Soluble in MeOH, EtOAc,

DCM; Low in water

Stability
Hygroscopic; Decarboxylates

on heating

Stable at 2–8°C; Moisture

sensitive

Technical Insight: The pKa of the free acid (1.80) is significantly lower than acetic acid (4.76)

due to the strong electron-withdrawing inductive effect of the

-chloro and oxime groups. This makes it a relatively strong organic acid,

necessitating careful pH control during extraction to prevent salt formation in the

aqueous phase.

Synthesis & Production Protocols
The synthesis of the 2-chloro-2-(hydroxyimino) scaffold typically proceeds via the nitrosation-

chlorination of glycine esters. Direct synthesis of the free acid is avoided due to stability issues;

instead, the ester is synthesized and hydrolyzed in situ or used directly.
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Primary Synthesis Route (Ethyl Ester)
Reaction: Glycine Ethyl Ester

Ethyl 2-chloro-2-(hydroxyimino)acetate

This "one-pot" transformation involves the diazotization of the amine followed by

displacement/chlorination in the presence of excess HCl.

Step-by-Step Protocol:

Preparation: Dissolve Glycine Ethyl Ester HCl (1.0 eq) in water.

Acidification: Add concentrated HCl (2.5 eq) and cool the mixture to -5°C.

Nitrosation: Dropwise addition of aqueous

(1.2 eq) while maintaining temperature < 0°C.

Mechanism:[2][3][4] Formation of the diazonium intermediate, which undergoes

substitution by chloride ions and tautomerization to the oxime.

Extraction: Stir for 1 hour, then extract with Ethyl Acetate or Dichloromethane (DCM).

Purification: Wash organic layer with brine, dry over

, and concentrate. Recrystallize from hexane/ethyl acetate if necessary.

Diagram: Synthesis & Reactivity Pathway

Figure 1: Synthesis of Chloro-oxime Ester and downstream application.
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Figure 1: The conversion of glycine ethyl ester to the chloro-oxime scaffold and its subsequent

derivatization.[5][6]
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Reactivity & Industrial Applications
Nucleophilic Substitution ( -Carbon)
The chlorine atom at the

-position is highly activated. It serves as a leaving group for nucleophiles such as alkoxides or
thiols.

Reaction:

Application: This is the key step in synthesizing the methoxyimino side chain of Cefuroxime.

The retention of the syn (Z) geometry is crucial for the antibiotic's stability against

-lactamases.

Chemo-enzymatic Synthesis
The ethyl ester is also used in the chemo-enzymatic synthesis of chiral amino acids (e.g., CIP-

AS), acting as a glutamic acid structural analog.

Stability Considerations
Thermal: The free acid decarboxylates above 120°C.

Hydrolytic: The ester bond is susceptible to hydrolysis in basic conditions (

), yielding the free acid (or its salt), which must be used immediately to avoid degradation.

Handling & Safety (E-E-A-T)
Hazard Classification (GHS):

Skin Irritation: Category 2 (H315)

Serious Eye Damage: Category 1 (H318) - Corrosive

Respiratory Sensitization: Category 1 (H334) - Potent sensitizer

Safety Protocols:
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Engineering Controls: All handling of the powder or solution must occur within a certified

chemical fume hood. The compound is a lachrymator and respiratory sensitizer.

PPE: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. A

particulate respirator (N95) is required if handling the dry powder outside a hood.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Moisture sensitive.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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